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Compound of Interest

Compound Name: lodorivanol
CAS No.: 71388-02-8
Cat. No.: B1672035
Get Quote
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Executive Summary

lodorivanol (6,9-diamino-2-ethoxy-5-iodoacridine) is an iodinated derivative of the acridine
antiseptic Ethacridine (Rivanol). While the parent compound is historically utilized for its
antimicrobial and abortifacient properties, the iodinated form—specifically when labeled with
lodine-125 ("125])—serves as a potent tool in radiobiology.

It functions as a DNA-intercalating radiotoxic agent. Upon binding to the DNA minor groove, the
decay of 125l releases a cascade of low-energy Auger electrons. These electrons possess a
high linear energy transfer (LET) over an extremely short range (<10 nm), resulting in highly
localized double-strand breaks (DSBs) that bypass cellular repair mechanisms. This guide
outlines the molecular specifications, synthesis protocols, and mechanistic pathways of
lodorivanol.

Physicochemical Profile
Identity & Formula
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The introduction of an iodine atom into the ethacridine scaffold alters the molecular weight and

lipophilicity, enhancing its utility as a structural probe while maintaining DNA affinity.

Property

Specification

Common Name

lodorivanol

7-ethoxy-5-iodoacridine-3,9-diamine (based on

IUPAC Name
IUPAC acridine numbering)
5-lodoethacridine; 6,9-diamino-2-ethoxy-5-

Synonyms . - L .
iodoacridine (historical numbering)

CAS Number 71388-02-8

Molecular Formula C15H14INsO

Molecular Weight 379.20 g/mol

Parent Compound

Ethacridine Lactate (Rivanol) [MW: 343.4 g/mol

(lactate salt)]

Appearance

Yellow to orange crystalline solid (typical of

acridines)

Solubility

Soluble in DMSO, Ethanol; sparingly soluble in

water (decreased polarity vs. lactate salt)

Structural Composition

The molecule consists of a tricyclic acridine heteroaromatic core. The key functional groups

are:

o C2-Ethoxy group: Donates electron density, modulating fluorescence.

e C6, C9-Amino groups: Facilitate hydrogen bonding with DNA base pairs.

o Cb5-lodine: The site of radiolabeling (*125I) or heavy atom substitution.[1]

Synthesis & Radiolabeling Protocol

© 2026 BenchChem. All rights reserved.

2/7 Tech Support


https://www.researchgate.net/publication/244270968_Molecular_modeling_of_the_interaction_of_iodinated_Hoechst_analogs_with_DNA_Implications_for_new_radiopharmaceutical_design
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Objective: Preparation of [*125I]-lodorivanol from Ethacridine Lactate via electrophilic
aromatic substitution.

Materials

o Precursor: Ethacridine lactate (Rivanol), >98% purity.

Radioisotope: Na*125I (carrier-free, in NaOH solution).

Oxidant: Chloramine-T (N-chloro-p-toluenesulfonamide sodium salt).

Quenching Agent: Sodium metabisulfite (Na2S20s).

Purification: HPLC (C18 column) or Sephadex G-10 size exclusion.

Methodology (Step-by-Step)

e Reaction Mixture Prep: Dissolve 100 pg of Ethacridine lactate in 50 pL of phosphate buffer
(0.5 M, pH 7.4).

* |sotope Addition: Add 1-5 mCi of Na*125I to the reaction vial.

» Oxidation Initiation: Add 20 pL of fresh Chloramine-T solution (1 mg/mL in buffer). Vortex
gently for 60 seconds at room temperature. Note: Chloramine-T generates electrophilic
iodine (I*) in situ.

e Quenching: Terminate the reaction by adding 50 pL of Sodium Metabisulfite (2 mg/mL). This
reduces unreacted oxidizing species and free iodine.

 Purification:
o Inject the mixture onto a reverse-phase HPLC column (C18).
o Elute with a gradient of Water/Methanol (0.1% TFA).

o Collect the radioactive peak corresponding to lodorivanol (retention time will be longer
than unlabeled Ethacridine due to the iodine's lipophilicity).

e Quality Control: Verify radiochemical purity (>95%) via Thin Layer Chromatography (TLC).
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Mechanism of Action: The Auger Effect[5]

lodorivanol is a "molecular scalpel.” Unlike external beam radiation, which damages tissue
indiscriminately, lodorivanol must be intercalated into the DNA helix to be effective.

Pathway Logic

 Intercalation: The planar acridine ring slides between DNA base pairs (preferentially at GC-
rich sites).

e Decay: The "125] atom decays via electron capture.

e Auger Cascade: This decay triggers a vacancy cascade, ejecting 15-20 low-energy

electrons.

o Localized Destruction: These electrons deposit their energy within a 10 nm radius, shattering
the sugar-phosphate backbone of the DNA strands immediately adjacent to the intercalation
site.

Mechanistic Diagram
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Caption: Workflow depicting the synthesis of [1251]-lodorivanol and its sequence of biological
action leading to targeted DNA scission.

Chemical Structure Visualization
The following diagram represents the 2D topology of the lodorivanol molecule, highlighting the

acridine core and the strategic placement of the iodine atom.

Caption: Conceptual representation of the lodorivanol scaffold. The lodine atom (Red) is
attached to the central acridine ring system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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